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For Researchers, Scientists, and Drug Development Professionals

Introduction

Metoclopramide dihydrochloride is a pharmaceutical agent widely recognized for its
prokinetic and antiemetic properties. It is the dihydrochloride salt of metoclopramide, a
substituted benzamide that modulates gastrointestinal motility and alleviates nausea and
vomiting through its interaction with dopaminergic and serotonergic receptors. This technical
guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and mechanism of action of metoclopramide dihydrochloride, along with detailed
experimental protocols for its characterization.

Chemical Structure and Identification

Metoclopramide dihydrochloride is the salt formed from metoclopramide and two equivalents
of hydrochloric acid. The chemical structure consists of a substituted benzamide core with a
diethylaminoethyl side chain.

Chemical Structure of Metoclopramide Dihydrochloride:

Table 1: Chemical Identification of Metoclopramide Dihydrochloride[1][2]
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Identifier Value

4-amino-5-chloro-N-[2-(diethylamino)ethyl]-2-

UPAC Name methoxybenzamide;dihydrochloride[1]
CAS Number 2576-84-3[1][2]

Molecular Formula C14H24CI3N302[1]

Molecular Weight 372.7 g/mol [1]

Physicochemical Properties

The physicochemical properties of metoclopramide dihydrochloride are crucial for its
formulation, delivery, and pharmacokinetic profile.

Table 2: Physicochemical Properties of Metoclopramide and its Salts

Property Value Form
_ _ 134-135 °C to 182-188 °C Dihydrochloride /
Melting Point )
(range reported) Monohydrochloride

- Freely soluble in water; ]
Solubility ) Hydrochloride
Soluble in ethanol

pKa (Strongest Basic) 9.04 -9.27 Metoclopramide

LogP 2.667 Metoclopramide

Note: Data for melting point and solubility often refer to metoclopramide hydrochloride or its
monohydrate form due to their common use in pharmaceutical preparations. The
dihydrochloride form is expected to have high water solubility.

Mechanism of Action and Signaling Pathways

Metoclopramide exerts its pharmacological effects through a multi-faceted mechanism
involving antagonism of dopamine D2 receptors and serotonin 5-HTs receptors, and agonism of
serotonin 5-HTa receptors.[1][3][4]
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Antiemetic Effect

The antiemetic action is primarily mediated by the blockade of D2 and 5-HTs receptors in the
chemoreceptor trigger zone (CTZ) of the brainstem.[1][3][4] This inhibition prevents the
signaling cascade that leads to nausea and vomiting.

Prokinetic Effect

The gastroprokinetic effects of metoclopramide arise from its actions in the upper
gastrointestinal tract. By antagonizing D2 receptors, it counteracts the inhibitory effect of
dopamine on cholinergic neurons in the myenteric plexus, leading to increased acetylcholine
release.[4][5] Furthermore, its agonist activity at 5-HTa receptors on enteric neurons also
promotes acetylcholine release, enhancing gastric motility and accelerating gastric emptying.[4]

[5]

Signaling Pathway of Metoclopramide's Prokinetic Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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